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Compound of Interest

Compound Name: Ombuin

Cat. No.: B192007

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Ombuin, a naturally occurring flavonoid. As a dedicated partner in your research, we
aim to provide value beyond the product itself, building a foundation of trust through
comprehensive safety guidance.

While a specific Safety Data Sheet (SDS) for Ombuin is not readily available, its structural
similarity to Quercetin allows us to establish conservative safety protocols based on the known
properties of this related compound. Ombuin is the 4',7-O-methyl derivative of Quercetin.

Chemical and Physical Properties

Understanding the fundamental properties of Ombuin is the first step toward safe handling.
The following table summarizes key quantitative data for both Ombuin and the related
compound, Quercetin.
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Property Ombuin Quercetin
Molecular Formula C17H1407[1][2][3][4] C15H1007
Molecular Weight 330.29 g/mol [1][3] 302.24 g/mol
CAS Number 529-40-8[1][2][4] 117-39-5[5][6]
Appearance Solid[2] Solid[7]

Slightly soluble in Chloroform
Solubility and Methanol; Soluble in Soluble in DMSO
DMSOI[2]

Personal Protective Equipment (PPE) and Handling

Based on the hazard classification of the structurally similar Quercetin as "Toxic if swallowed"
[5][7], a cautious approach to handling Ombuin is essential. The following PPE is mandatory to
minimize exposure and ensure personal safety.

1. Eye and Face Protection:

o Wear chemical safety goggles or a face shield to protect against potential splashes or dust

particles.
2. Skin Protection:

o Gloves: Wear nitrile or latex gloves at all times when handling Ombuin. Ensure gloves are
regularly inspected for tears or holes and replaced as needed.

o Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing from

contamination.
3. Respiratory Protection:

e If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is
recommended.

Handling Procedures:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ombuin
https://www.caymanchem.com/product/40217/ombuin
https://precision.fda.gov/ginas/app/ui/substances/Z3K3F0YR3W
https://en.wikipedia.org/wiki/Ombuin
https://pubchem.ncbi.nlm.nih.gov/compound/Ombuin
https://precision.fda.gov/ginas/app/ui/substances/Z3K3F0YR3W
https://pubchem.ncbi.nlm.nih.gov/compound/Ombuin
https://www.caymanchem.com/product/40217/ombuin
https://en.wikipedia.org/wiki/Ombuin
https://www.carlroth.com/medias/SDB-1210-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTk1NTd8YXBwbGljYXRpb24vcGRmfGFHTXpMMmhpWXk4NU1UZzBNREkyTXpJNU1URTRMMU5FUWw4eE1qRXdYMGxGWDBWT0xuQmtaZ3w1OWU5ZTE0NzQ4NmEwODk0ZTBiNmU3Yzk0NzZlNzJmOTcwY2VhOTA5YmM5ODUxYmFmZmYwNjI5MTk2OTcxNTQ5
https://www.carlroth.com/medias/SDB-1210-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTE5MTN8YXBwbGljYXRpb24vcGRmfGFEWmtMMmhpT1M4NU1UZzBNREkyTWpNd09ERTBMMU5FUWw4eE1qRXdYMGRDWDBWT0xuQmtaZ3wwY2U3YzdhNGNlNTU3NjhhNjA5NWYwYTM1YjQxYzFlMzViYjMwOTRmOTk4YWM4MTEzMWE1NGQ2YThhNmQxMjhl
https://www.caymanchem.com/product/40217/ombuin
https://cdn.caymanchem.com/cdn/msds/10005169m.pdf
https://www.caymanchem.com/product/40217/ombuin
https://www.carlroth.com/medias/SDB-1210-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTk1NTd8YXBwbGljYXRpb24vcGRmfGFHTXpMMmhpWXk4NU1UZzBNREkyTXpJNU1URTRMMU5FUWw4eE1qRXdYMGxGWDBWT0xuQmtaZ3w1OWU5ZTE0NzQ4NmEwODk0ZTBiNmU3Yzk0NzZlNzJmOTcwY2VhOTA5YmM5ODUxYmFmZmYwNjI5MTk2OTcxNTQ5
https://cdn.caymanchem.com/cdn/msds/10005169m.pdf
https://www.benchchem.com/product/b192007?utm_src=pdf-body
https://www.benchchem.com/product/b192007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

» Avoid direct contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly with soap and water after handling Ombuin, even if gloves were

worn.

Operational Plans: Spill and Disposal

A clear and practiced plan for accidental spills and routine disposal is critical for maintaining a
safe laboratory environment.

Spill Response Workflow

In the event of an Ombuin spill, follow the procedural workflow outlined below. This diagram
provides a step-by-step guide for immediate and effective response.
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Evacuate Immediate Area

i

Alert Supervisor and Colleagues

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

'

Contain the Spill
(Use absorbent pads or granules)

'

Collect Spill Material
(Use non-sparking tools)

i

Decontaminate the Area
(Wipe with appropriate solvent)

'

Package Waste
(Seal in a labeled, leak-proof container)

i

Dispose of as Hazardous Waste

Spill Response Complete

Click to download full resolution via product page

Ombuin Spill Response Workflow
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Disposal Plan

Proper disposal of Ombuin and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: All Ombuin waste, including unused product, contaminated PPE, and spill
cleanup materials, should be collected in a designated, clearly labeled, and sealed
hazardous waste container.

» Disposal Method: Dispose of the collected hazardous waste through an approved waste
disposal facility.[8] Do not dispose of Ombuin down the drain or in the regular trash.

e Regulatory Compliance: Ensure all disposal procedures adhere to local, state, and federal
regulations for hazardous waste management.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle Ombuin, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Ombuin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192007#personal-protective-equipment-for-handling-
ombuin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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